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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the oxidation of 4-
ethylbenzaldehyde to 4-ethylbenzoic acid. The protocols outlined below are intended for use
by qualified personnel in a laboratory setting.

Introduction

The oxidation of aldehydes to carboxylic acids is a fundamental transformation in organic
synthesis. 4-Ethylbenzoic acid is a valuable intermediate in the synthesis of pharmaceuticals
and other fine chemicals. This application note details a robust and efficient method for the
preparation of 4-ethylbenzoic acid from 4-ethylbenzaldehyde using potassium permanganate
as the oxidizing agent.

Reaction Scheme

Figure 1: General reaction scheme for the oxidation of 4-ethylbenzaldehyde to 4-ethylbenzoic
acid.

Data Presentation

Table 1: Physicochemical Properties of Reactant and Product
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Molecular Molar Mass Melting Boiling
Compound Appearance ) .
Formula (g/mol) Point (°C) Point (°C)
4- Colorless to
Ethylbenzald CoH100 134.18 pale yellow -56 221
ehyde liquid
4- White
Ethylbenzoic CoH100:2 150.17 crystalline 112-114 268-270
Acid solid

Table 2: Spectroscopic Data for 4-Ethylbenzoic Acid
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Chemical Shift (8) /

Spectroscopic Data Assignment
Wavenumber (cm~—?)

1H NMR (CDCls) 12.0-13.0 (s, 1H) -COOH

8.01 (d, J=8.2 Hz, 2H) Ar-H (ortho to COOH)

7.30 (d, J=8.2 Hz, 2H) Ar-H (meta to COOH)

2.74 (q, J=7.6 Hz, 2H) -CH2CHs

1.28 (t, J=7.6 Hz, 3H) -CH2CHs

13C NMR (CDCls) 172.5 -COOH

149.8 Ar-C (para to COOH)
130.2 Ar-CH (ortho to COOH)
128.8 Ar-C (ipso to COOH)
127.8 Ar-CH (meta to COOH)
29.1 -CH2CHs

15.2 -CH2CHs

IR (KBr) 2970-2850 (broad)

O-H stretch (carboxylic acid

dimer)

1685 (strong)

C=0 stretch (carboxylic acid)

1610, 1580, 1420

C=C stretch (aromatic ring)

1300

C-O stretch

930

O-H bend (out-of-plane)

Experimental Protocols

Materials and Equipment
e 4-Ethylbenzaldehyde (98% purity)

e Potassium permanganate (KMnOa)
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Sodium hydroxide (NaOH)

Hydrochloric acid (HCI, concentrated and 10% solution)

Sodium bisulfite (NaHSO3)
Ethanol

Diethyl ether

Magnesium sulfate (MgSOas, anhydrous)
Round-bottom flask (250 mL)
Reflux condenser

Stirring hotplate

Separatory funnel (250 mL)
Buchner funnel and filter flask
Beakers and Erlenmeyer flasks
pH paper

Rotary evaporator

Melting point apparatus

NMR spectrometer

IR spectrometer

Experimental Workflow Diagram
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Reaction Setup & Execution

Dissolve 4-Ethylbenzaldehyde

in Acetone

Prepare aqueous KMnO4
and NaOH solution

Y

Y

Add KMnO4 solution dropwise
to aldehyde solution at 0-5 °C

Y

Stir at room temperature
for 2-3 hours

Work-up ‘E"rocedure

Quench with NaHSO3
to decompose excess KMnO4

Y

Filter off MnO2 precipitate

Y

Acidify filtrate with HCI
to precipitate product

Y

Collect crude product
by vacuum filtration

Purification
Y

Recrystallize crude product
from ethanol/water

Y

Collect pure crystals
by vacuum filtration

Y

Dry the purified product

Y

Analysis
\

Determine melting point

Acquire NMR and IR spectra

\

\

Calculate percentage yield

Click to download full resolution via product page
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 To cite this document: BenchChem. [Application Notes and Protocols for the Oxidation of 4-
Ethylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584596#experimental-procedure-for-the-oxidation-
of-4-ethylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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